Cas no 1797224-68-0 (N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide)

• Product Name: N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide
• CAS No: 1797224-68-0
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5371387
• Update Time: 2025-05-20

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]pentanamide
• N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide

• Inchi： 1S/C12H20N4O/c1-4-5-6-11(17)14-9-10-7-8-13-12(15-10)16(2)3/h7-8H,4-6,9H2,1-3H3,(H,14,17)
• InChI Key： MJPISYAPERLPOL-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(N(C)C)N=1)(=O)CCCC

Additional information on N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide

Introduction to N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide (CAS No. 1797224-68-0)

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1797224-68-0, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this amide derivative incorporates a pyrimidine core, which is a pivotal moiety in medicinal chemistry, known for its versatility in interacting with biological targets.

The structural motif of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide consists of a pentanamide backbone linked to a dimethylamino-substituted pyrimidine ring at the 4-position. This configuration not only contributes to the compound's solubility and stability but also enhances its binding affinity to specific biological receptors. The presence of the dimethylamino group further enhances the compound's pharmacological profile by introducing basicity, which is often crucial for interactions with acidic biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of pyrimidine derivatives. N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide stands out as a promising candidate due to its ability to modulate various biological pathways. Studies have demonstrated its potential in inhibiting key enzymes and receptors involved in inflammatory responses, making it a valuable asset in the development of anti-inflammatory drugs.

The compound's efficacy has been further explored in preclinical studies, where it has shown remarkable promise in reducing inflammation and modulating immune responses. These findings are particularly significant in the context of chronic inflammatory diseases, where targeted inhibition of specific pathways can lead to more effective treatment outcomes. The pyrimidine core of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide has been identified as a critical region for interaction with biological targets, enabling precise modulation of physiological processes.

One of the most compelling aspects of this compound is its synthetic accessibility. The straightforward synthesis route allows for scalable production, which is essential for both preclinical and clinical studies. The use of readily available starting materials and well-established synthetic protocols ensures high yield and purity, making it an attractive option for pharmaceutical manufacturers.

The pharmacokinetic properties of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide have also been thoroughly investigated. Initial studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the drug reaches its target site effectively and remains active long enough to exert its therapeutic effects.

Moreover, the compound's safety profile has been assessed through comprehensive toxicological studies. These studies have shown that N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide is well-tolerated at therapeutic doses, with minimal side effects observed. This is an encouraging finding, as it reduces concerns about off-target effects and enhances the likelihood of successful clinical translation.

The versatility of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide extends beyond its applications in anti-inflammatory therapy. Researchers are exploring its potential use in other therapeutic areas, including oncology and neurology. The compound's ability to interact with various biological targets makes it a valuable scaffold for designing novel drugs that can address multiple diseases simultaneously.

In conclusion, N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}pentanamide (CAS No. 1797224-68-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with favorable pharmacological and pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new therapeutic uses for this compound, it is poised to play a crucial role in addressing some of the most pressing medical challenges of our time.